N-(4-(naphthalen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C25H23N3O3S2/c29-24(19-10-12-22(13-11-19)33(30,31)28-14-4-1-5-15-28)27-25-26-23(17-32-25)21-9-8-18-6-2-3-7-20(18)16-21/h2-3,6-13,16-17H,1,4-5,14-15H2,(H,26,27,29)
• InChI Key: XMTJWRGSMNLZBK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol

Description

N-(4-(naphthalen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide, commonly known as NTB, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. NTB is a small molecule that belongs to the class of sulfonamide compounds and has been identified as a potent inhibitor of several enzymes and receptors.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Studies have shown that derivatives of N-(4-(naphthalen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide exhibit antimicrobial and antifungal activities. Compounds synthesized from this chemical showed significant activity against Gram-positive and Gram-negative bacterial strains, including Bacillus subtilis, Staphylococcus aureus, Salmonella typhimurium, and Escherichia coli, as well as various fungal strains such as Penicillium expansum and Botryodiplodia theobromae (Patel & Patel, 2015).

Molecular Interactions and Mechanisms

Research into the molecular interactions of related compounds, including N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, with cannabinoid receptors, has provided valuable insights. These studies help understand the binding interactions of such compounds, potentially contributing to the development of new therapeutic agents (Shim et al., 2002).

Synthesis and Reactivity Studies

Significant research has been conducted on the synthesis and reactivity of compounds related to this compound. These studies include the synthesis of thiazole derivatives and their subsequent reactions, providing a deeper understanding of the chemical properties and potential applications of these compounds (Aleksandrov & El’chaninov, 2017).

PET Imaging Applications

Compounds structurally similar to this compound have been synthesized and evaluated for potential use in positron emission tomography (PET) imaging. This research indicates potential applications in medical imaging and diagnostics (Wang et al., 2008).